1-Benzenesulfonyl-5-phenylsulfanyl-3-(1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C22H16N4O2S2
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-5-phenylsulfanyl-3-(1H-pyrazol-4-yl)pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C22H16N4O2S2/c27-30(28,19-9-5-2-6-10-19)26-15-21(16-12-24-25-13-16)20-11-18(14-23-22(20)26)29-17-7-3-1-4-8-17/h1-15H,(H,24,25)
• InChI Key: KARCAPIURIJJNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC3=C(N=C2)N(C=C3C4=CNN=C4)S(=O)(=O)C5=CC=CC=C5

Description

1-Benzenesulfonyl-5-phenylsulfanyl-3-(1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C22H16N4O2S2 and its molecular weight is 432.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6 (346 mg, 0.51 mmol), CH2Cl2 (4.4 mL), CF3COOH (410 μL), H2O (41 μL) and i-Pr3SiH (207 μL) were stirred for 0.5 h then added dropwise to a stirred mixture of CH2Cl2/sat. aq. NaHCO3. The layers were separated and the aqueous phase extracted with more CH2Cl2 (3×), dried (MgSO4) and concentrated. The residue was separated by means of silicagel chromatography (SGC) using AcOEt:hexane as eluent in gradient up to 65:35 (v/v) to give 7 as a white solid (160 mg, 72%); 1H NMR (400 MHz, CDCl3+6 drops CD3OD) δ 7.10-7.28 (m, 5H), 7.47 (t, J=7.7 Hz, 2H), 7.56 (t, J=7.5 Hz, 1H), 7.75 (s, 2H), 7.78 (s, 1H), 8.01 (d, J=2.1 Hz, 1H), 8.13 (d, J=1.4 Hz, 1H), 8.16 (s, 1H), 8.42 (d, J=2.0 Hz, 1H).